Cas no 1803592-34-8 (2-(2,2,2-trifluoroethyl)aminoacetamide hydrochloride)

• Product Name: 2-(2,2,2-trifluoroethyl)aminoacetamide hydrochloride
• CAS No: 1803592-34-8
• CID: 4616889
• PubChem ID: 75481018
• Update Time: 2025-05-26

2-(2,2,2-trifluoroethyl)aminoacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-trifluoroethyl)aminoacetamide hydrochloride

Additional information on 2-(2,2,2-trifluoroethyl)aminoacetamide hydrochloride

Comprehensive Overview of 2-(2,2,2-trifluoroethyl)aminoacetamide hydrochloride (CAS No. 1803592-34-8)

2-(2,2,2-trifluoroethyl)aminoacetamide hydrochloride (CAS No. 1803592-34-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, featuring a trifluoroethyl group and an aminoacetamide backbone, is widely studied for its potential applications in drug development, particularly in the design of enzyme inhibitors and receptor modulators. Its hydrochloride salt form enhances solubility, making it a preferred choice for experimental and industrial applications.

The growing interest in fluorinated compounds like 2-(2,2,2-trifluoroethyl)aminoacetamide hydrochloride stems from their ability to improve metabolic stability and bioavailability in therapeutic agents. Researchers are actively exploring its role in addressing modern healthcare challenges, such as antimicrobial resistance and neurodegenerative diseases. For instance, the trifluoroethyl moiety is known to enhance binding affinity to target proteins, a feature highly sought after in the development of next-generation small-molecule drugs.

In the context of AI-driven drug discovery, CAS No. 1803592-34-8 has emerged as a key candidate for virtual screening and molecular docking studies. Computational models frequently highlight its potential as a scaffold for designing novel enzyme inhibitors. This aligns with the increasing demand for precision medicine and personalized therapies, where compounds like this play a pivotal role in tailoring treatments to individual genetic profiles.

From a synthetic chemistry perspective, the preparation of 2-(2,2,2-trifluoroethyl)aminoacetamide hydrochloride involves multi-step organic reactions, including amide coupling and salt formation. Its purity and stability are critical for reproducible results, making analytical techniques such as HPLC and NMR spectroscopy indispensable for quality control. The compound’s hydrochloride form also ensures better handling and storage characteristics, which are essential for large-scale production.

Environmental and safety considerations are paramount when working with fluorinated compounds. While 2-(2,2,2-trifluoroethyl)aminoacetamide hydrochloride is not classified as hazardous, proper laboratory protocols must be followed to minimize exposure. This aligns with the broader industry trend toward green chemistry, where researchers prioritize sustainable synthesis methods and eco-friendly solvents.

The versatility of CAS No. 1803592-34-8 extends to its potential applications in agricultural chemistry. Preliminary studies suggest that derivatives of this compound could serve as templates for developing new crop protection agents, addressing global food security challenges. Its trifluoroethyl group, in particular, may contribute to the durability and efficacy of such formulations.

In summary, 2-(2,2,2-trifluoroethyl)aminoacetamide hydrochloride represents a compelling case study in the intersection of medicinal chemistry and material science. Its relevance to cutting-edge research areas, coupled with its synthetic accessibility, ensures its continued prominence in scientific literature. As the demand for innovative therapeutics and sustainable chemicals grows, this compound is poised to remain a focal point for interdisciplinary exploration.